Cas no 62377-06-4 (Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester)

62377-06-4 structure
Product name:Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
- (4-methylsulfonylphenyl) N-propylcarbamate
- 4-(Methanesulfonyl)phenyl propylcarbamate
- DTXSID10809228
- 62377-06-4
-
- Inchi: InChI=1S/C11H15NO4S/c1-3-8-12-11(13)16-9-4-6-10(7-5-9)17(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
- InChI Key: VDWNDKHVBRQVIS-UHFFFAOYSA-N
- SMILES: CCCNC(=O)OC1=CC=C(C=C1)S(=O)(=O)C
Computed Properties
- Exact Mass: 257.07225
- Monoisotopic Mass: 257.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 72.47
Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester Related Literature
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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